N-(2-ethynylphenyl)-1-methylcyclopropane-1-carboxamide
Overview
Description
“N-(2-ethynylphenyl)” compounds are a class of organic compounds that contain an ethynyl group attached to the 2-position of a phenyl group . They are often used as intermediates in various chemical reactions .
Synthesis Analysis
These compounds can be synthesized through various methods. For instance, CuI-Catalyzed intramolecular aminocyanation of terminal alkynes in N-(2-ethynylphenyl)-N-sulfonylcyanamides was initiated by the formation of Cu–acetylide to trigger N–CN bond cleavage of the N-sulfonylcyanamide moiety followed by CN migration to form a β-cyano Cu–vinylidene intermediate .Molecular Structure Analysis
The molecular structure of “N-(2-ethynylphenyl)” compounds can vary depending on the specific compound. For example, Formamide, N-(2-ethynylphenyl)- has a molecular formula of C9H7NO and a molecular weight of 145.16 .Chemical Reactions Analysis
“N-(2-ethynylphenyl)” compounds can undergo various chemical reactions. For example, CuI-Catalyzed intramolecular aminocyanation of terminal alkynes in N-(2-ethynylphenyl)-N-sulfonylcyanamides was initiated by the formation of Cu–acetylide .Physical And Chemical Properties Analysis
The physical and chemical properties of “N-(2-ethynylphenyl)” compounds can vary depending on the specific compound. For example, Formamide, N-(2-ethynylphenyl)- has a predicted boiling point of 323.3±25.0 °C and a predicted density of 1.12±0.1 g/cm3 .Mechanism of Action
The mechanism of action of these compounds in chemical reactions often involves the formation of intermediates. For example, in the CuI-Catalyzed intramolecular aminocyanation of terminal alkynes in N-(2-ethynylphenyl)-N-sulfonylcyanamides, the reaction was initiated by the formation of Cu–acetylide to trigger N–CN bond cleavage of the N-sulfonylcyanamide moiety followed by CN migration to form a β-cyano Cu–vinylidene intermediate .
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(2-ethynylphenyl)-1-methylcyclopropane-1-carboxamide involves the reaction of 2-ethynylaniline with 1-methylcyclopropanecarboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP) to form the desired product.", "Starting Materials": [ "2-ethynylaniline", "1-methylcyclopropanecarboxylic acid", "N,N'-dicyclohexylcarbodiimide (DCC)", "4-dimethylaminopyridine (DMAP)" ], "Reaction": [ "Step 1: Dissolve 2-ethynylaniline (1.0 equiv) and 1-methylcyclopropanecarboxylic acid (1.1 equiv) in dry dichloromethane.", "Step 2: Add N,N'-dicyclohexylcarbodiimide (DCC) (1.2 equiv) and 4-dimethylaminopyridine (DMAP) (0.1 equiv) to the reaction mixture and stir at room temperature for 24 hours.", "Step 3: Filter the reaction mixture to remove the dicyclohexylurea byproduct.", "Step 4: Concentrate the filtrate under reduced pressure and purify the crude product by column chromatography using a suitable solvent system to obtain N-(2-ethynylphenyl)-1-methylcyclopropane-1-carboxamide as a white solid." ] } | |
CAS RN |
2138132-53-1 |
Product Name |
N-(2-ethynylphenyl)-1-methylcyclopropane-1-carboxamide |
Molecular Formula |
C13H13NO |
Molecular Weight |
199.2 |
Purity |
95 |
Origin of Product |
United States |
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